Cas no 2097943-79-6 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one
• CAS No: 2097943-79-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5721855
• PubChem ID: 121200740
• Update Time: 2025-06-09

3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one
• 2097943-79-6
• AKOS026708645
• starbld0031279
• F1907-4148
• 1-Propanone, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxy-1-pyrrolidinyl)-

• Inchi： 1S/C12H19N3O2/c1-8-11(9(2)14-13-8)3-4-12(17)15-6-5-10(16)7-15/h10,16H,3-7H2,1-2H3,(H,13,14)
• InChI Key： GSEDJPRFKBWBJB-UHFFFAOYSA-N
• SMILES： OC1CN(C(CCC2C(C)=NNC=2C)=O)CC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 515.0±50.0 °C(Predicted)
• pka: 14.55±0.20(Predicted)

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one

Introduction to 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one (CAS No. 2097943-79-6)

3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. With the CAS number 2097943-79-6, this compound has garnered attention due to its unique structural features and potential therapeutic applications. The presence of both dimethylpyrazole and hydroxypyrrolidine moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure combines a propanone backbone with substituents that are known to enhance binding affinity and selectivity. The 3,5-dimethylpyrazole moiety is a common pharmacophore in medicinal chemistry, often found in molecules with anti-inflammatory, antiviral, and anticancer properties. This moiety contributes to the compound's ability to modulate enzyme activity and receptor binding. On the other hand, the 3-hydroxypyrrolidin-1-yl group introduces a polar functional group that can interact with biological targets through hydrogen bonding, further enhancing its potential as a drug candidate.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one exhibits structural features that make it a candidate for inhibiting PPIs, which are involved in various disease pathways. For instance, studies have shown that pyrazole derivatives can interact with specific residues in target proteins, leading to conformational changes that disrupt protein function. This mechanism is particularly relevant in the context of cancer therapy, where PPI inhibition has emerged as a viable strategy.

Moreover, the compound's solubility and metabolic stability are critical factors that influence its pharmacokinetic properties. The presence of polar functional groups like the hydroxyl group in 3-hydroxypyrrolidin-1-yl enhances water solubility, which is essential for oral bioavailability. Additionally, the dimethylpyrazole moiety can contribute to metabolic stability by resisting oxidative degradation. These properties make 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one an attractive candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential bioactivity. Virtual screening techniques have been used to identify molecules that can interact with specific targets, such as kinases and transcription factors. In this context, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-yl)propan-1-one has been identified as a hit molecule through high-throughput virtual screening (HTVS). This approach has significantly accelerated the drug discovery process by prioritizing compounds with high binding affinity and selectivity.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-hydroxypyrrolidin-1-ylopane) involves multi-step organic reactions that require precise control over reaction conditions. The key steps include condensation reactions between appropriate precursors to form the pyrazole and pyrrolidine rings. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These methods not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.

In vitro studies have begun to elucidate the biological activity of 3-(3,5-dimethylpyrazolrulidinrropanoone (CAS No.r 2097943796) by evaluating its interaction with various biological targets. Initial results suggest that this compound exhibits inhibitory activity against certain kinases and enzymes involved in cancer progression. For example, preclinical studies have demonstrated its ability to disrupt signaling pathways such as MAPK and PI3K/Akt by inhibiting key downstream effectors. These findings are particularly exciting given the central role of these pathways in tumor growth and metastasis.

The development of novel anticancer agents is an ongoing challenge due to the complexity of cancer biology and the emergence of drug resistance. However, 35dimethypyrazolerrolyprrolidinerropanoone (CAS No 2097943796) offers a promising approach by targeting multiple pathways simultaneously. This multitargeting strategy can reduce the likelihood of resistance development and improve therapeutic outcomes. Furthermore, hydroxyprrolidine derivatives like those present in this compound have shown potential in combination therapy regimens, where they can synergize with existing treatments to enhance efficacy.

Future research directions include optimizing synthetic routes to improve scalability and cost-effectiveness, as well as conducting more extensive preclinical studies to evaluate toxicity and pharmacokinetic profiles.. Additionally, computational modeling techniques will be employed to refine understanding o how thicompound interacts with biological targets at an atomic level.. These efforts will pave thw way fo clinical trials annd eventual commercialization o this novel therapeautic agent..